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Compound of Interest

Compound Name:
Dichloronickel;1,2-

dimethoxyethane

Cat. No.: B1356937 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Dichloronickel;1,2-dimethoxyethane, ensuring the safety of laboratory

personnel and environmental protection. Researchers, scientists, and drug development

professionals should adhere to these procedures to minimize risks associated with this

hazardous material.

Dichloronickel;1,2-dimethoxyethane is a water-reactive, toxic, and flammable substance that

requires special handling and disposal. It is crucial to prevent its release into the environment,

as it is very toxic to aquatic life.[1] Adherence to the following protocols is mandatory for the

safe management of this chemical waste.

Hazard Summary
A comprehensive understanding of the hazards associated with Dichloronickel;1,2-
dimethoxyethane is fundamental to its safe handling and disposal.
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Hazard Classification Description

Acute Toxicity
Toxic if swallowed.[1][2] May be harmful if

inhaled, causing respiratory tract irritation.[1]

Skin Corrosion/Irritation Causes skin irritation.[1][2]

Eye Damage/Irritation Causes serious eye irritation.[1][2]

Water Reactivity

In contact with water, it releases flammable gas.

[2] Never allow the product to get in contact with

water.[1]

Flammability
Highly flammable. Keep away from sources of

ignition.[1]

Environmental Hazard
Very toxic to aquatic life.[1] Discharge into the

environment must be avoided.[1]

Chronic Health Hazards
May cause cancer and allergic or asthmatic

symptoms or breathing difficulties if inhaled.[3]

Personal Protective Equipment (PPE)
Before handling or disposing of Dichloronickel;1,2-dimethoxyethane, ensure the following

personal protective equipment is worn:

Eye Protection: Face shield and safety glasses approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).[1]

Hand Protection: Wear appropriate chemical-resistant gloves. Dispose of contaminated

gloves after use in accordance with applicable laws and good laboratory practices.[1]

Body Protection: A complete suit protecting against chemicals and flame-retardant protective

clothing is required. The type of protective equipment must be selected according to the

concentration and amount of the dangerous substance at the specific workplace.[1]

Respiratory Protection: Use a respirator if dust or aerosols are generated.[1][3]
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Step-by-Step Disposal Protocol
The disposal of Dichloronickel;1,2-dimethoxyethane must be handled by a licensed

professional waste disposal service.[1] The following steps outline the process for preparing the

waste for collection.

Waste Segregation and Storage:

Do not mix Dichloronickel;1,2-dimethoxyethane waste with other waste streams,

especially aqueous waste.

Store the waste in its original container or a clearly labeled, compatible container. The

container must be kept tightly closed in a dry, well-ventilated, and designated hazardous

waste storage area.[1][4]

Never allow the product to come into contact with water during storage.[1]

Preparing for Disposal:

Contact a licensed hazardous waste disposal company to arrange for pickup. Inform them

of the specific chemical name: "Dichloronickel;1,2-dimethoxyethane" or "Nickel(II)

chloride ethylene glycol dimethyl ether complex".[1]

Provide the safety data sheet (SDS) to the disposal company.

Recommended Disposal Method:

The primary recommended disposal method is incineration.[1] The material should be

burned in a chemical incinerator equipped with an afterburner and a scrubber to neutralize

harmful combustion products.[1]

Alternatively, the material can be dissolved or mixed with a combustible solvent before

incineration.[1]

Disposal of Contaminated Materials:

Any materials that have come into contact with Dichloronickel;1,2-dimethoxyethane,

such as gloves, empty containers, and absorbent materials from spills, must be treated as

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1356937?utm_src=pdf-body
https://datasheets.scbt.com/sc-236168.pdf
https://www.benchchem.com/product/b1356937?utm_src=pdf-body
https://datasheets.scbt.com/sc-236168.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/259527?userType=undefined
https://datasheets.scbt.com/sc-236168.pdf
https://www.benchchem.com/product/b1356937?utm_src=pdf-body
https://datasheets.scbt.com/sc-236168.pdf
https://datasheets.scbt.com/sc-236168.pdf
https://datasheets.scbt.com/sc-236168.pdf
https://datasheets.scbt.com/sc-236168.pdf
https://www.benchchem.com/product/b1356937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


hazardous waste.

Contaminated packaging should be disposed of as unused product.[1]

Spill Management Protocol
In the event of a spill, follow these procedures immediately:

Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate

ventilation.[1]

Control Ignition Sources: Remove all sources of ignition from the area.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[1]

Cleanup:

For solid spills, carefully sweep up the material and place it in a suitable, closed container

for disposal.[1] Avoid creating dust.[1]

Spills can also be collected with an electrically protected vacuum cleaner.[1]

Do not use water to clean up spills.[1]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Dichloronickel;1,2-dimethoxyethane.
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Start: Waste
Dichloronickel;1,2-dimethoxyethane

Generated

Is the waste mixed with
other chemical waste?

Segregate from other
waste streams, especially

aqueous solutions.

Yes

Store in a labeled, sealed,
and compatible container in a

dry, ventilated area.

No

Contact a licensed hazardous
waste disposal company.

Prepare for shipment according
to professional disposal

service instructions.

End: Waste Disposed
of Properly

Click to download full resolution via product page

Caption: Disposal workflow for Dichloronickel;1,2-dimethoxyethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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